Cas no 1257535-57-1 (N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride)

• Product Name: N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride
• CAS No: 1257535-57-1
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD17168267
• CID: 1218471
• PubChem ID: 51341985
• Update Time: 2025-10-10

N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethylbenzyl)cyclopropanamine Hydrochloride (1:1)
• MFCD17168267
• N-cyclopropyl2,4-dimethylbenzylamineHCl
• Benzenemethanamine, N-cyclopropyl-2,4-dimethyl-, hydrochloride (1:1)
• N-cyclopropyl 2,4-dimethylbenzylamine hydrochloride
• SB76876
• N-cyclopropyl 2,4-dimethylbenzylamine HCl
• N-[(2,4-dimethylphenyl)methyl]cyclopropanamine;hydrochloride
• N-(2,4-Dimethylbenzyl)cyclopropylamine hydrochloride
• 1257535-57-1
• N-[(2,4-dimethylphenyl)methyl]cyclopropanamine hydrochloride
• AKOS026672559
• PS-7996
• N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride

• MDL： MFCD17168267
• Inchi： 1S/C12H17N.ClH/c1-9-3-4-11(10(2)7-9)8-13-12-5-6-12;/h3-4,7,12-13H,5-6,8H2,1-2H3;1H
• InChI Key： DOCCZMIRRYJWKT-UHFFFAOYSA-N
• SMILES： Cl.N(CC1C=CC(C)=CC=1C)C1CC1

Computed Properties

• Exact Mass: 211.11300
• Monoisotopic Mass: 211.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 3.74830

N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride

N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride and Its Significance in Pharmaceutical Research

N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride, with the chemical designation CAS No. 1257535-57-1, represents a pivotal compound in the field of medicinal chemistry. This compound belongs to the class of substituted aromatic amines, characterized by its unique molecular structure that includes a cyclopropyl group, a benzene ring with methyl substitutions, and a hydrochloride salt functional group. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. The integration of advanced computational methods and experimental validation has significantly enhanced the understanding of its pharmacological properties and biological activity.

The N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride molecule exhibits a complex stereochemistry that influences its biological interactions. The cyclopropyl ring, a three-membered carbon ring, imparts structural rigidity and enhances the molecule's ability to interact with specific protein targets. The 2,4-dimethylbenzene ring provides hydrophobic interactions, while the hydrochloride salt group contributes to solubility and stability in aqueous environments. These structural features make it a valuable candidate for drug design, particularly in the context of receptor modulation and enzyme inhibition.

Recent advancements in medicinal chemistry have underscored the importance of CAS No. 1257535-57-1 in the development of small molecule therapeutics. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective antagonism against the serotonin receptor subtype 5-HT2A, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. The ability to modulate neurotransmitter systems through such compounds highlights their significance in addressing unmet medical needs.

The synthesis of N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride involves a series of well-defined organic reactions, including alkylation, cyclization, and salt formation. The synthetic pathway typically begins with the preparation of 2,4-dimethylbenzylamine, which is then functionalized with a cyclopropyl group through a nucleophilic substitution reaction. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and bioavailability. These synthetic strategies are critical for the large-scale production of this compound for preclinical and clinical research.

Pharmacological studies on CAS No. 1257535-57-1 have revealed its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in Drug Discovery Today in 2024 indicated that this compound demonstrates moderate inhibitory activity against the enzyme acetylcholinesterase, which is implicated in neurodegenerative diseases such as Alzheimer's. The ability to modulate enzyme activity through such compounds opens new avenues for the development of targeted therapies.

The therapeutic potential of N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride extends beyond its enzymatic effects. Its ability to interact with ion channels and neurotransmitter receptors suggests applications in the treatment of chronic pain and inflammatory conditions. A 2023 preclinical study highlighted its efficacy in reducing neuropathic pain in rodent models, providing a foundation for further exploration in human trials. These findings underscore the importance of this compound in the broader landscape of pharmaceutical research.

In the context of drug development, the CAS No. 1257535-57-1 compound has been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies have shown that the hydrochloride salt form exhibits favorable oral bioavailability, which is crucial for the development of orally administered medications. Additionally, its low molecular weight and polar characteristics contribute to its suitability for various drug delivery systems, including nanoparticles and liposomes.

The role of N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride in personalized medicine is an emerging area of research. Advances in genomics and proteomics have enabled the identification of patient-specific biomarkers that could predict the efficacy of this compound in individual patients. This approach aligns with the growing emphasis on precision medicine, where therapeutic strategies are tailored to the unique genetic and molecular profiles of patients.

Challenges in the development of CAS No. 1257535-57-1 include the optimization of its pharmacological profile to minimize off-target effects and enhance therapeutic efficacy. Ongoing research focuses on the design of analogs with improved selectivity and reduced toxicity. These efforts are critical for translating laboratory findings into clinical applications, ensuring that the compound meets the rigorous standards required for drug approval.

Collaborative efforts between academic institutions and pharmaceutical companies have significantly accelerated the research on N-Cyclopropyl 2,4-dimethylbenzylamine Hydrochloride. These partnerships leverage cutting-edge technologies such as high-throughput screening, molecular docking simulations, and artificial intelligence to streamline the drug discovery process. The integration of these technologies has not only improved the efficiency of research but also enhanced the accuracy of predicting compound behavior in biological systems.

The future of CAS No. 1257535-57-1 in pharmaceutical research is promising, with ongoing studies exploring its potential in the treatment of a wide range of diseases. Its structural versatility and pharmacological properties make it a valuable asset in the development of novel therapeutics. As research continues to uncover new insights, the compound is poised to play a significant role in addressing some of the most challenging medical conditions.